Cas no 51750-73-3 (sodium ammonium hydrogen phosphate tetrahydrate)

• Product Name: sodium ammonium hydrogen phosphate tetrahydrate
• CAS No: 51750-73-3
• MF: H₁₃NNaO₈P
• MW: 209.068652868271
• CID: 89670
• PubChem ID: 56924540
• Update Time: 2025-04-18

sodium ammonium hydrogen phosphate tetrahydrate Chemical and Physical Properties

Names and Identifiers

• sodium ammonium hydrogen phosphate tetrahydrate
• ammonium sodium phosphate tetrahydrate
• azanium,sodium,hydrogen phosphate,tetrahydrate
• SODIUM AMMONIUM PHOSPHATE TETRAHYDRATE
• ACMC-20ajp4
• AG-F-75451
• CTK4J4767
• I14-60123
• 7783-13-3
• 51750-73-3
• K78U8WLV4H
• DTXSID30718863
• ammonium sodium hydrogen phosphate tetrahydrate
• Phosphorsalz
• azanium;sodium;hydrogen phosphate;tetrahydrate
• Ammonium hydrogen sodium phosphate tetrahydrate
• Ammonium sodium phosphate tetrahydrate [MI]
• UNII-K78U8WLV4H
• Phosphoric acid, monoammonium monosodium salt, tetrahydrate
• sodium ammonium hydrogenphosphate tetrahydrate
• IQTQISLCLWJRPM-UHFFFAOYSA-M
• AKOS015855278
• Sodium monoammonium monohydrogen phosphate tetrahydrate
• FT-0696572
• ammonium sodium hydrogenphosphate tetrahydrate
• DB-231831

• Inchi： 1S/H3N.Na.H3O4P.4H2O/c;;1-5(2,3)4;;;;/h1H3;;(H3,1,2,3,4);4*1H2/q;+1;;;;;/p-1
• InChI Key： IQTQISLCLWJRPM-UHFFFAOYSA-M
• SMILES： P(=O)([O-])([O-])O.[Na+].O.O.O.O.[NH4+]

Computed Properties

• Exact Mass: 209.02800
• Monoisotopic Mass: 209.02764765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 46.5
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.54
• Melting Point: 80 °C
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• PSA: 130.56000
• LogP: -0.42370

sodium ammonium hydrogen phosphate tetrahydrate Security Information

• WGK Germany：3
• Storage Condition：Store in cold storage.